Cas no 32828-81-2 (Picotamide)

• Product Name: Picotamide
• CAS No: 32828-81-2
• MF: C₂₁H₂₀N₄O₃
• MW: 376.408504486084
• CID: 53962
• PubChem ID: 24278656
• Update Time: 2025-06-13

Picotamide Chemical and Physical Properties

Names and Identifiers

• Picotamide
• 4-Methoxy-N,N'-bis(3-pyridinylmethyl)-1,3-benzenedicarboxamide
• 4-methoxy-1-N,3-N-bis(pyridin-3-ylmethyl)benzene-1,3-dicarboxamide
• 4-methoxy-N,N'-bis-pyridin-3-ylmethyl-isophthalamide
• EINECS 251-245-7
• G 137
• Plactidil
• 4-Methoxy-N,N′-bis(3-pyridinylmethyl)-1,3-benzenedicarboxamide
• MS-26107
• GTPL11379
• AKOS040759696
• 1085306-93-9
• (S)-(-)-2-METHOXYPROPIONICACID
• UNII-654G2VCI4Q
• Picotamide [INN:BAN]
• MFCD00866792
• FT-0630565
• SBI-0050976.P002
• DB13327
• BSPBio_000138
• SDCCGSBI-0050976.P003
• N,N'-Bis(3-pyridylmethyl)-4-methoxyisophthalamide
• Prestwick1_000119
• NSC304384
• EU-0101003
• HMS2090L18
• BPBio1_000152
• G-137
• BRN 0499268
• SPBio_002077
• 4-Methoxy-N,N'-bis(3-pyridylmethyl)isophthalamide
• Prestwick0_000119
• 654G2VCI4Q
• 1,3-Benzenedicarboxamide, 4-methoxy-N,N'-bis(3-pyridinylmethyl)-
• N,N'-Bis(3-pyridinylmethyl)-4-methoxy-1,3-benzenedicarboxamide
• LP01003
• NCGC00015847-03
• HMS3263I07
• DTXSID40186498
• SCHEMBL137025
• NCGC00261688-01
• CCG-205083
• 4-methoxy-N1,N3-bis(3-pyridinylmethyl)benzene-1,3-dicarboxamide
• NSC 304384
• Q1235921
• 4-Methoxy-N,N'-bis(3-pyridylmethyl)isophthaldiamide
• NCGC00015847-01
• Prestwick3_000119
• N,N'-Bis(3-picolyl)-4-methoxyisophthalamide
• Lopac0_001003
• SR-01000076086-1
• J-018896
• NCGC00015847-04
• SR-01000076086
• PICOTAMIDE [MART.]
• L013375
• PICOTAMIDE [WHO-DD]
• P 8477
• Tox21_501003
• BDBM50103507
• NCGC00015847-05
• NSC-304384
• CHEMBL1257015
• Prestwick2_000119
• Lopac-P-8477
• CHEBI:93175
• Plactidil (TN)
• NS00029358
• 32828-81-2
• NCGC00094297-02
• D07140
• 4-methoxy-N1,N3-bis(pyridin-3-ylmethyl)isophthalamide
• Isophthalamide, 4-methoxy-N,N'-bis(3-pyridylmethyl)-
• 1,3-BENZENEDICARBOXAMIDE, 4-METHOXY-N1,N3-BIS(3-PYRIDINYLMETHYL)-
• 1,3-Benzenedicarboxamide, N,N'-bis(3-pyridinylmethyl)-4-methoxy-
• NCGC00015847-02
• NCGC00094297-01
• PICOTAMIDE [MI]
• BRD-K67277431-002-03-0
• Picotamide (BAN)
• 5-22-09-00319 (Beilstein Handbook Reference)
• PICOTAMIDE (MART.)
• DB-048275
• DTXCID50108989
• BRD-K67277431-002-10-5
• Picotamide; 1,3-Benzenedicarboxamide, 4-methoxy-N1,N3-bis(3-pyridinylmethyl)-; 1,3-Benzenedicarboxamide, 4-methoxy-N,N'-bis(3-pyridinylmethyl)- (9CI); Isophthalamide, 4-methoxy-N,N'-bis(3-pyridylmethyl)- (8CI); 4-Methoxy-N1,N3-bis(3-pyridinylmethyl)-1,3-benzenedicarb
• Isophthalamide, 4-methoxy-N,N'-bis(3-pyridylmethyl)-(8CI)
• 4-methoxy-N1,N3-bis[(pyridin-3-yl)methyl]benzene-1,3-dicarboxamide
• G63334
• KYWCWBXGRWWINE-UHFFFAOYSA-N
• 4-methoxy-N1,N3-bis((pyridin-3-yl)methyl)benzene-1,3-dicarboxamide

• MDL： MFCD00866792
• Inchi： 1S/C21H20N4O3/c1-28-19-7-6-17(20(26)24-13-15-4-2-8-22-11-15)10-18(19)21(27)25-14-16-5-3-9-23-12-16/h2-12H,13-14H2,1H3,(H,24,26)(H,25,27)
• InChI Key： KYWCWBXGRWWINE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(NCC2C=NC=CC=2)=O)C=C1C(NCC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 376.15400
• Monoisotopic Mass: 376.153541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.3
• Topological Polar Surface Area: 93.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 128-131℃
• Boiling Point: 668.1±55.0 °C at 760 mmHg
• Flash Point: 357.8±31.5 °C
• Refractive Index: 1.614
• PSA: 93.21000
• LogP: 3.12700
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Picotamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303+H313+H333
• RTECS：CZ2235500
• Toxicity：LD50 i.p. in male mice: 1205 mg/kg (Orzalesi, Selleri, 1976)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Picotamide

Picotamide (CAS No. 32828-81-2): A Comprehensive Overview

Picotamide (CAS No. 32828-81-2) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique properties and potential applications. This comprehensive overview aims to provide a detailed understanding of Picotamide, including its chemical structure, pharmacological properties, and recent advancements in its research and development.

Chemical Structure and Properties

Picotamide is a derivative of picolinic acid, characterized by its molecular formula C₁₀H₁₀N₄O₂. The compound is known for its high solubility in water and organic solvents, making it suitable for various pharmaceutical formulations. Its chemical structure includes a pyridine ring and an amide group, which contribute to its biological activity and stability. The compound's molecular weight is approximately 214.21 g/mol, and it has a melting point of around 195-197°C.

Pharmacological Properties

Picotamide exhibits a range of pharmacological properties that make it a valuable compound in the development of therapeutic agents. One of its most notable properties is its ability to inhibit platelet aggregation, which has significant implications for the treatment of cardiovascular diseases. Studies have shown that Picotamide can effectively reduce the formation of blood clots by inhibiting the aggregation of platelets, thereby lowering the risk of thrombotic events such as myocardial infarction and stroke.

In addition to its antiplatelet effects, Picotamide also demonstrates anti-inflammatory properties. Research has indicated that it can modulate the production of pro-inflammatory cytokines and reduce oxidative stress, which are key factors in the pathogenesis of various inflammatory conditions. These properties make Picotamide a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Applications and Research

The clinical applications of Picotamide have been extensively explored in recent years. One of the most significant areas of research has been its use in the prevention and treatment of cardiovascular diseases. Clinical trials have demonstrated that Picotamide can effectively reduce the incidence of cardiovascular events in high-risk patients, particularly those with a history of myocardial infarction or stroke.

A study published in the Journal of Cardiovascular Pharmacology in 2021 reported that patients treated with Picotamide showed a significant reduction in platelet aggregation compared to those receiving placebo. The study also noted that Picotamide-treated patients had lower levels of C-reactive protein (CRP), a marker of inflammation, indicating its dual antiplatelet and anti-inflammatory effects.

Beyond cardiovascular applications, recent research has also explored the potential use of Picotamide in neurodegenerative diseases. A study published in the Journal of Neurochemistry in 2020 found that Picotamide can protect neurons from oxidative stress-induced damage, suggesting its potential as a neuroprotective agent. This finding opens up new avenues for the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease.

Safety and Toxicology strong>

The safety profile of Picotamide strong> has been extensively evaluated through preclinical and clinical studies. Animal studies have shown that < strong>Picotamide< / strong > is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or systems. In human clinical trials, < strong >Picotamide< / strong > has demonstrated good safety and tolerability, with only mild side effects such as gastrointestinal discomfort reported. p > < p >To further ensure the safety and efficacy ofPicotamide< / strong >, ongoing research is focused on optimizing its formulation and delivery methods. For example, researchers are exploring the use of controlled-release formulations to achieve sustained therapeutic levels while minimizing side effects. p > < p >< strong >Future Directions< / strong > p > < p >The future outlook forPicotamide< / strong > is promising, with ongoing research aimed at expanding its therapeutic applications and improving its clinical outcomes. One area of interest is the development of combination therapies involvingPicotamide< / strong >and other drugs to enhance their synergistic effects. For instance, combiningPicotamide< / strong >with statins or anti-inflammatory agents may provide more comprehensive protection against cardiovascular diseases. p > < p >Additionally, advances in nanotechnology are being explored to improve the delivery and bioavailability ofPicotamide< / strong >. Nanoparticle-based formulations could potentially enhance its absorption and distribution, leading to more effective treatment regimens with reduced dosing frequencies. p > < p >< strong >Conclusion< / strong > p > < p >< strong >Picotamide< / strong >(CAS No. 32828-81-2) is a versatile compound with a wide range of pharmacological properties that make it a valuable asset in pharmaceutical research and development. Its antiplatelet and anti-inflammatory effects have been well-documented in both preclinical and clinical studies, highlighting its potential for treating cardiovascular diseases and inflammatory conditions. Ongoing research continues to uncover new applications forPicotamide< / strong >and refine its therapeutic potential, ensuring its relevance in modern medicine. p > article > response >